(5-Bromo-2-ethoxyphenyl)(4-methylpiperidin-1-yl)methanone

• Molecular Formula: C15H20BrNO2
• Molecular Weight: 326.23 g/mol
• IUPAC Name: (5-bromo-2-ethoxyphenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H20BrNO2/c1-3-19-14-5-4-12(16)10-13(14)15(18)17-8-6-11(2)7-9-17/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: MYYXBWFNCCKVCN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)N2CCC(CC2)C

Description

(5-Bromo-2-ethoxyphenyl)(4-methylpiperidin-1-yl)methanone is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BRL-46470 and has been found to have various biochemical and physiological effects. In

Mechanism of Action

BRL-46470 acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward behavior and addiction. By blocking the activity of this receptor, BRL-46470 can reduce the reinforcing effects of drugs of abuse and other addictive behaviors. This compound has also been found to have anxiolytic and antidepressant effects, which may be related to its modulation of dopamine signaling in the brain.
Biochemical and Physiological Effects:
BRL-46470 has been found to have various biochemical and physiological effects, including the modulation of dopamine signaling in the brain. This compound has been shown to reduce the reinforcing effects of drugs of abuse and other addictive behaviors, as well as to have anxiolytic and antidepressant effects. BRL-46470 has also been found to have anti-inflammatory and antioxidant properties, which may be related to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

BRL-46470 has several advantages for lab experiments, including its selective antagonism of the dopamine D3 receptor and its potential use in the treatment of neurological disorders. However, this compound also has some limitations, including its relatively low potency and selectivity compared to other dopamine receptor antagonists. Additionally, the synthesis of BRL-46470 is complex and time-consuming, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research on BRL-46470, including the development of more potent and selective dopamine receptor antagonists, the investigation of its potential use in the treatment of drug addiction and other neurological disorders, and the exploration of its anti-inflammatory and antioxidant properties. Additionally, further studies are needed to fully understand the mechanism of action of BRL-46470 and its effects on dopamine signaling in the brain.

Synthesis Methods

The synthesis of BRL-46470 involves a multi-step process that begins with the reaction of 5-bromo-2-ethoxyphenol with sodium hydride in anhydrous DMF. This reaction produces 5-bromo-2-ethoxyphenyl methoxide, which is then reacted with 4-methylpiperidine in the presence of potassium carbonate and DMF. The final step involves the reaction of the resulting product with acetic anhydride in the presence of pyridine to yield BRL-46470.

Scientific Research Applications

BRL-46470 has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward behavior and addiction. BRL-46470 has also been studied for its potential use in the treatment of drug addiction and other neurological disorders.